Cas no 1797975-27-9 (2-chloro-N-[4-(dimethylamino)-2-(piperidin-1-yl)pyrimidin-5-yl]benzene-1-sulfonamide)

• Product Name: 2-chloro-N-[4-(dimethylamino)-2-(piperidin-1-yl)pyrimidin-5-yl]benzene-1-sulfonamide
• CAS No: 1797975-27-9
• MF: C₁₇H₂₂ClN₅O₂S
• MW: 395.90688085556
• CID: 5373331
• Update Time: 2025-06-16

2-chloro-N-[4-(dimethylamino)-2-(piperidin-1-yl)pyrimidin-5-yl]benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-[4-(dimethylamino)-2-piperidin-1-ylpyrimidin-5-yl]benzenesulfonamide
• 2-chloro-N-[4-(dimethylamino)-2-(piperidin-1-yl)pyrimidin-5-yl]benzene-1-sulfonamide

• Inchi： 1S/C17H22ClN5O2S/c1-22(2)16-14(12-19-17(20-16)23-10-6-3-7-11-23)21-26(24,25)15-9-5-4-8-13(15)18/h4-5,8-9,12,21H,3,6-7,10-11H2,1-2H3
• InChI Key： FBMOIQGXAQLYFC-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CN=C(N3CCCCC3)N=C2N(C)C)(=O)=O)=CC=CC=C1Cl

Additional information on 2-chloro-N-[4-(dimethylamino)-2-(piperidin-1-yl)pyrimidin-5-yl]benzene-1-sulfonamide

Professional Introduction to Compound with CAS No. 1797975-27-9 and Product Name: 2-chloro-N-[4-(dimethylamino)-2-(piperidin-1-yl)pyrimidin-5-yl]benzene-1-sulfonamide

The compound with the CAS number 1797975-27-9 and the product name 2-chloro-N-[4-(dimethylamino)-2-(piperidin-1-yl)pyrimidin-5-yl]benzene-1-sulfonamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex aromatic and heterocyclic structure, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The presence of multiple functional groups, including a chloro substituent, a dimethylamino group, a piperidine ring, and a pyrimidine core, makes it a versatile scaffold for further chemical modifications and biological evaluations.

In recent years, the development of novel sulfonamide derivatives has been a focal point in the quest for effective therapeutic agents. Sulfonamides are known for their broad spectrum of biological activities, ranging from antimicrobial to anti-inflammatory properties. The specific structure of 2-chloro-N-[4-(dimethylamino)-2-(piperidin-1-yl)pyrimidin-5-yl]benzene-1-sulfonamide incorporates elements that suggest potential interactions with biological targets, making it an attractive candidate for further investigation.

The chloro substituent at the 2-position of the benzene ring introduces electrophilic centers that can participate in various chemical reactions, such as nucleophilic substitution or metal-catalyzed cross-coupling reactions. This feature allows for facile derivatization, enabling the synthesis of analogues with tailored properties. Additionally, the dimethylamino group at the 4-position of the pyrimidine ring enhances the basicity of the molecule, which can be exploited in designing compounds that interact with acidic biological targets.

The piperidine ring is a common pharmacophore in many bioactive molecules due to its ability to mimic natural amino acid structures and interact with biological receptors. In this compound, the piperidine ring is linked to the pyrimidine core through an amide bond, forming a rigid structure that may improve binding affinity and selectivity. The pyrimidine core itself is a well-known scaffold in medicinal chemistry, often found in nucleoside analogues and kinase inhibitors. Its presence in this molecule suggests potential activity against enzymes or receptors involved in cellular processes relevant to diseases such as cancer or inflammation.

Recent studies have highlighted the importance of sulfonamide derivatives in drug development. For instance, modifications of the sulfonamide moiety have led to the discovery of novel antibiotics and antiviral agents. The compound 2-chloro-N-[4-(dimethylamino)-2-(piperidin-1-yl)pyrimidin-5-yl]benzene-1-sulfonamide shares structural similarities with several known bioactive molecules, indicating that it may exhibit comparable or even enhanced biological activities. Further research is needed to elucidate its mechanism of action and potential therapeutic applications.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the chloro substituent, followed by nucleophilic substitution reactions to incorporate the dimethylamino and piperidine groups, are critical steps that must be carefully controlled. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and protecting group strategies, may be employed to achieve the desired structure efficiently.

Once synthesized, 2-chloro-N-[4-(dimethylamino)-2-(piperidin-1-yl)pyrimidin-5-yl]benzene-1-sulfonamide can be subjected to rigorous biological testing to assess its potency and selectivity against various targets. High-throughput screening (HTS) techniques can be utilized to rapidly evaluate its activity against a wide range of enzymes and receptors. Additionally, computational methods such as molecular docking can provide insights into how this molecule interacts with its potential targets at the atomic level.

The integration of structural biology data from recent publications can further guide the optimization process. For example, knowledge about binding pockets in target proteins can be used to design analogues with improved binding affinity. The chloro substituent, dimethylamino group, piperidine ring, and pyrimidine core all contribute unique features that can be fine-tuned to enhance interactions with biological targets.

In conclusion,2-chloro-N-[4-(dimethylamino)-2-(piperidin-1-yl)pyrimidin-5-yl]benzene-1-sulfonamide represents a promising lead compound for further pharmaceutical development. Its complex structure and multiple functional groups offer opportunities for diverse chemical modifications and biological evaluations. As research in sulfonamide derivatives continues to advance,1797975-27-9 may play a crucial role in discovering new therapeutic agents targeting various diseases.